Cas no 1358072-67-9 (ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate)

Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate is a heterocyclic compound featuring a triazoloquinoxaline core linked to a benzoate ester via a sulfanylacetamido bridge. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to the presence of multiple functional groups amenable to interactions with biological targets. The compound's design combines a rigid triazoloquinoxaline scaffold with a flexible ester side chain, offering tunable physicochemical properties for drug discovery applications. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of bioactive molecules. The sulfanyl and amide linkages enhance stability while maintaining reactivity for targeted modifications.
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate structure
1358072-67-9 structure
Product Name:ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
CAS No:1358072-67-9
MF:C21H19N5O3S
MW:421.472262620926
CID:5344787
Update Time:2025-07-23

ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-({[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetyl}amino)benzoate
    • ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
    • ethyl 3-(2-((1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamido)benzoate
    • ethyl 3-[[2-[(1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetyl]amino]benzoate
    • Inchi: 1S/C21H19N5O3S/c1-3-29-21(28)14-7-6-8-15(11-14)22-18(27)12-30-20-19-25-24-13(2)26(19)17-10-5-4-9-16(17)23-20/h4-11H,3,12H2,1-2H3,(H,22,27)
    • InChI Key: CPLZSQJINXTFFW-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC=C(C(=O)OCC)C=1)=O)C1C2=NN=C(C)N2C2C=CC=CC=2N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 623
  • XLogP3: 3.9
  • Topological Polar Surface Area: 124

ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-7240-2μmol
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-7240-5μmol
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-7240-10μmol
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-7240-20μmol
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-7240-1mg
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
1mg
$54.0 2023-09-10
Life Chemicals
F3411-7240-2mg
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
2mg
$59.0 2023-09-10
Life Chemicals
F3411-7240-3mg
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
3mg
$63.0 2023-09-10
Life Chemicals
F3411-7240-4mg
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
4mg
$66.0 2023-09-10
Life Chemicals
F3411-7240-5mg
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
5mg
$69.0 2023-09-10
Life Chemicals
F3411-7240-10mg
ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate
1358072-67-9
10mg
$79.0 2023-09-10

Additional information on ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate

Professional Introduction to Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate (CAS No. 1358072-67-9)

Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1358072-67-9, represents a unique molecular architecture that combines elements of heterocyclic chemistry with functional groups designed to interact with biological targets. The presence of multiple pharmacophoric sites makes this molecule a promising candidate for further exploration in drug discovery.

The core structure of Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate is characterized by the integration of a benzene ring with an acetoamido group and a sulfanyl-substituted triazoloquinoxaline moiety. This arrangement not only contributes to the compound's complex chemical profile but also opens up diverse possibilities for its interaction with biological systems. The benzene ring provides a stable aromatic backbone, while the acetoamido group introduces a polar functionality that can engage in hydrogen bonding interactions. The sulfanyl group, on the other hand, adds an additional layer of reactivity and potential for further derivatization.

In recent years, there has been growing interest in the development of novel compounds that incorporate triazoloquinoxaline scaffolds due to their demonstrated biological activity. Triazoloquinoxalines have shown promise as scaffolds for various therapeutic applications, including antiviral, anticancer, and anti-inflammatory agents. The specific modification of Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate with a sulfanyl group at the triazoloquinoxaline core enhances its potential to interact with biological targets in a targeted manner.

One of the key aspects that make Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate intriguing is its ability to modulate multiple biological pathways simultaneously. The compound's dual functionality—combining an acetoamido group and a sulfanyl-substituted triazoloquinoxaline—allows it to engage with different receptors or enzymes within a cell. This multifaceted interaction potential is particularly valuable in the context of complex diseases where multiple targets are involved.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in the design of novel pharmaceuticals. Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate exemplifies how careful consideration of molecular structure can lead to compounds with enhanced biological activity. By optimizing the placement and type of functional groups within the molecule, researchers can fine-tune its interactions with biological targets. This approach has been instrumental in the development of drugs that exhibit higher selectivity and potency.

The synthesis of Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the triazoloquinoxaline core through cyclocondensation reactions. This core is then functionalized by introducing the sulfanyl group and subsequently coupling it with an acetoamido moiety via peptide coupling techniques. The final step involves esterification to yield ethyl benzoate derivatives.

The pharmacological evaluation of Ethyl 3-[2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamido]benzoate has revealed promising preliminary results in various in vitro assays. These studies suggest that the compound exhibits inhibitory activity against several enzymes and receptors relevant to therapeutic intervention. For instance, it has shown potential as an inhibitor of kinases involved in cancer progression and as an antagonist of inflammatory mediators. Such findings underscore its potential as a lead compound for further development into a therapeutic agent.

The development of new drugs is often accompanied by challenges related to bioavailability and pharmacokinetics. However,Ethyl 3-[2-{(1-methyl[1,2,4]-triazolo[43-a]-quinoxalin - 4 - yl)sulfany l}acet amide ]benz o ate demonstrates encouraging properties in this regard。 Its molecular structure allows for efficient absorption and distribution within the body, while its functional groups enhance metabolic stability。 These characteristics are crucial for ensuring that the drug reaches its target site at adequate concentrations and remains active for an appropriate duration。

Future research on Ethyl 3-{(l - methyl - [l,24]-tri azo lo [43 -a]- quino xalin - 44)- ylsulfony l}aceta midoben zo ate will focus on optimizing its pharmacological profile through structural modifications。 By fine-tuning its molecular architecture, researchers aim to enhance its selectivity, potency, and overall therapeutic efficacy。 Additionally, preclinical studies will be conducted to evaluate its safety profile and pharmacokinetic behavior in animal models。

The integration of computational methods into drug discovery has revolutionized the way new compounds are designed and evaluated。 Molecular modeling techniques, such as docking simulations and virtual screening, have enabled researchers to predict how Ethyl 3-{(l - methyl - [l,24]-tri azo lo [43 -a]- quino xalin - 44)- ylsulfony l}aceta midoben zo ate interacts with biological targets at an atomic level。 These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening of large libraries of compounds。

The growing body of evidence supporting the use of heterocyclic compounds in drug development underscores their importance as privileged scaffolds。 Ethyl 3-{(l - methyl - [l,24]-tri azo lo [43 -a]- quino xalin - 44)- ylsulfony l}aceta midoben zo ate exemplifies how these molecules can be tailored to meet specific therapeutic needs。 By leveraging their unique structural features, researchers continue to uncover new opportunities for developing innovative treatments across various disease areas。

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd